2-methoxyethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate

• IUPAC Name: 2-methoxyethyl (Z)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
• InChI: InChI=1S/C13H11Cl2NO3/c1-18-4-5-19-13(17)10(8-16)6-9-2-3-11(14)12(15)7-9/h2-3,6-7H,4-5H2,1H3/b10-6-
• InChI Key: BILALDLYKXVJCE-POHAHGRESA-N
• Canonical SMILES: COCCOC(=O)C(=CC1=CC(=C(C=C1)Cl)Cl)C#N
• Isomeric SMILES: COCCOC(=O)/C(=C\C1=CC(=C(C=C1)Cl)Cl)/C#N
• Molecular Formula: C13H11Cl2NO3
• Molecular Weight: 300.13 g/mol

Description

2-methoxyethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound belongs to the family of acrylates and is commonly referred to as MDCA. MDCA has been found to exhibit potent biological activity, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of MDCA is not fully understood, but it is believed to involve the inhibition of inflammatory mediators such as prostaglandins and cytokines. MDCA has also been found to modulate the activity of ion channels, which are involved in pain perception. Additionally, MDCA has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects
MDCA has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. MDCA has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, MDCA has been shown to have a favorable safety profile, with no significant toxicity or adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MDCA in lab experiments is its potent biological activity. This makes it a valuable tool for studying the mechanisms of inflammation, pain, and cancer. MDCA is also relatively easy to synthesize and has a favorable safety profile, making it suitable for use in animal studies. However, one of the limitations of using MDCA is its limited solubility in aqueous solutions, which can make it difficult to administer in some experimental settings.

Future Directions

There are several future directions for research on MDCA. One area of interest is the development of MDCA-based drugs for the treatment of chronic pain and inflammatory diseases. Another area of interest is the use of MDCA as a chemotherapeutic agent for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of MDCA and its potential interactions with other drugs. Overall, the potential therapeutic applications of MDCA make it an exciting area of research for the future.

Scientific Research Applications

MDCA has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. MDCA has also been found to exhibit anticancer activity, with studies showing that it can induce apoptosis in cancer cells and inhibit tumor growth.